Cas no 1705060-68-9 (2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole)

2-(3-{4-[5-(Trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core linked to a substituted piperidine moiety via a carbonyl bridge. The structure incorporates a trifluoromethylpyridyl group, enhancing its potential as a bioactive molecule in medicinal chemistry. Its key advantages include high structural diversity, which may contribute to selective binding interactions, and the presence of electron-withdrawing trifluoromethyl and nitrogen-rich heterocycles, which can improve metabolic stability and pharmacokinetic properties. This compound is of interest in pharmaceutical research, particularly for targeting central nervous system (CNS) or enzyme-related pathways, owing to its balanced lipophilicity and hydrogen-bonding capacity. Its synthetic versatility also allows for further derivatization.
2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole structure
1705060-68-9 structure
Product Name:2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
CAS No:1705060-68-9
MF:C23H24F3N5OS
MW:475.529773712158
CID:6256834
PubChem ID:90610107
Update Time:2025-06-08

2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
    • 1705060-68-9
    • [1-(1,3-benzothiazol-2-yl)piperidin-3-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone
    • F6389-3558
    • 2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
    • AKOS025083484
    • (1-(benzo[d]thiazol-2-yl)piperidin-3-yl)(4-(5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)methanone
    • Inchi: 1S/C23H24F3N5OS/c24-23(25,26)17-7-8-20(27-14-17)29-10-12-30(13-11-29)21(32)16-4-3-9-31(15-16)22-28-18-5-1-2-6-19(18)33-22/h1-2,5-8,14,16H,3-4,9-13,15H2
    • InChI Key: GGHLMFVYWQAYDP-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1N1CCCC(C(N2CCN(C3C=CC(C(F)(F)F)=CN=3)CC2)=O)C1

Computed Properties

  • Exact Mass: 475.16536607g/mol
  • Monoisotopic Mass: 475.16536607g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 3
  • Complexity: 690
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 80.8Ų

2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6389-3558-2μmol
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
1705060-68-9
2μmol
$57.0 2023-09-09
Life Chemicals
F6389-3558-5μmol
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
1705060-68-9
5μmol
$63.0 2023-09-09
Life Chemicals
F6389-3558-10μmol
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
1705060-68-9
10μmol
$69.0 2023-09-09
Life Chemicals
F6389-3558-20μmol
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
1705060-68-9
20μmol
$79.0 2023-09-09
Life Chemicals
F6389-3558-1mg
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
1705060-68-9
1mg
$54.0 2023-09-09
Life Chemicals
F6389-3558-2mg
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
1705060-68-9
2mg
$59.0 2023-09-09
Life Chemicals
F6389-3558-3mg
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
1705060-68-9
3mg
$63.0 2023-09-09
Life Chemicals
F6389-3558-4mg
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
1705060-68-9
4mg
$66.0 2023-09-09
Life Chemicals
F6389-3558-5mg
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
1705060-68-9
5mg
$69.0 2023-09-09
Life Chemicals
F6389-3558-10mg
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
1705060-68-9
10mg
$79.0 2023-09-09

Additional information on 2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole

2-(3-{4-5-(Trifluoromethyl)Pyridin-2-YlPiperazine-1-Carbonyl}Piperidin-1-Yl)-1,3-Benzothiazole: A Comprehensive Overview

The compound with CAS No. 1705060-68-9, known as 2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole core, a piperazine ring, and a trifluoromethyl-substituted pyridine moiety. The integration of these structural elements contributes to its unique chemical properties and functional versatility.

The benzothiazole moiety is a key feature of this compound, offering aromatic stability and potential for electronic interactions. Recent studies have highlighted the importance of benzothiazole derivatives in drug design, particularly in the development of anti-inflammatory and anticancer agents. The presence of the piperazine ring further enhances the compound's ability to form hydrogen bonds and participate in π-π interactions, making it an attractive candidate for bioactive molecules.

The trifluoromethyl group attached to the pyridine ring introduces electron-withdrawing effects, which can significantly influence the compound's electronic properties. This substitution pattern has been shown to improve the lipophilicity of the molecule, thereby enhancing its bioavailability. Recent research has demonstrated that trifluoromethyl-substituted pyridines are valuable components in the design of kinase inhibitors and other therapeutic agents.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the benzothiazole core, followed by the introduction of the piperazine moiety through amide bond formation. The final step involves coupling the trifluoromethyl-pyridine fragment to complete the structure. This multi-step synthesis requires precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies, suggesting its potential role in developing novel enzyme-targeted therapies. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity. Quantum mechanical calculations have provided insights into its frontier molecular orbitals and potential sites for chemical reactivity. These findings are expected to guide future modifications aimed at optimizing its performance in specific applications.

In conclusion, 2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole represents a cutting-edge molecule with diverse potential applications. Its unique structure and functional groups make it a valuable subject for further research and development across various scientific disciplines.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.